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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562 Get Quote

An In-depth Technical Reference for Researchers, Scientists, and Drug Development

Professionals

Methacrylonitrile (MeAN), also known as 2-methyl-2-propenenitrile or isopropenylnitrile, is an

unsaturated aliphatic nitrile with the chemical formula C₄H₅N.[1][2] It is a colorless, flammable

liquid with a distinct bitter almond odor.[1] This compound serves as a crucial monomer and

chemical intermediate in the production of various polymers, including homopolymers,

copolymers, elastomers, and plastics.[2][3] It is also utilized in the synthesis of acids, amides,

amines, and esters, and sometimes as a replacement for acrylonitrile in manufacturing

acrylonitrile/butadiene/styrene-like polymers.[2][3] Given its reactivity and toxicological profile, a

thorough understanding of its health and safety data is paramount for professionals handling

this chemical.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of methacrylonitrile are summarized

below. This data is essential for safe handling, storage, and emergency response planning.
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Property Value Reference

Molecular Formula C₄H₅N [1][2][4]

Molecular Weight 67.09 g/mol [1][5]

Appearance
Clear, colorless to slightly

yellow liquid
[2][5]

Odor Bitter almonds [1][2][5]

Density 0.8001 g/mL at 20°C (68°F) [2][6]

Boiling Point 90.3°C (194.5°F) at 760 mmHg [1][4][6]

Melting Point -35.8°C (-32.4°F) [2][4][6]

Vapor Pressure 40 - 71 mmHg at 20-25°C [1][6][7]

Vapor Density 2.31 (Air = 1) [6]

Water Solubility 2.57 g/100 mL at 20°C [4][6]

Partition Coefficient (log Kow) 0.68 [8]

Toxicological Data
Methacrylonitrile is highly toxic and can be absorbed through inhalation, ingestion, and

dermal contact.[2][6] Its primary mechanism of toxicity involves the metabolic release of

cyanide, which disrupts cellular respiration.[2][9]

2.1 Acute Toxicity
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Test Species Route Value Reference

LD₅₀ Gerbil Oral 4 mg/kg [2]

LD₅₀ Mouse Oral 17 mg/kg [2]

LD₅₀ Rat Oral 200 mg/kg [2]

LC₅₀ Rabbit Dermal 268 mg/kg [2]

LC₅₀ Rat Inhalation
440 ppm (4

hours)
[9]

2.2 Human and Other Exposure Data

Exposure Metric Value Remarks Reference

Odor Threshold 2.95 - 7 ppm

The majority of

subjects detect the

odor at 14 or 24 ppm.

[1][2]

Irritation Level 24 ppm

Causes throat, eye,

and nose irritation in

human subjects.

[2][9]

NOAEL (No-

Observed-Adverse-

Effect Level)

50 mg/kg

For rats, based on

signs of urine

retention.

[2]

LOAEL (Lowest-

Observed-Adverse-

Effect Level)

100 mg/kg

For rats, based on

bladder distention

observed in 58% of

subjects.

[2]

Metabolism
Methacrylonitrile is rapidly absorbed and metabolized via two primary pathways. The major,

toxifying pathway is mediated by cytochrome P450 enzymes (primarily CYP2E1), which

oxidizes MeAN to an unstable epoxide intermediate. This intermediate can then rearrange to
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form cyanide (HCN), the principal agent of toxicity. A secondary, detoxification pathway involves

direct conjugation with glutathione (GSH).[1][2]

Metabolism of Methacrylonitrile

Toxification Pathway Detoxification Pathway

Methacrylonitrile (MeAN)

CYP2E1
(Oxidative Metabolism)

Major Pathway

GSH Conjugation
(Glutathione-S-Transferase)

Minor Pathway

Unstable Epoxide
Intermediate

Cyanide (HCN)
+

Acetone + CO2

Systemic Cyanide Toxicity
(Disrupts Cellular Respiration)

S-(2-cyanopropyl)GSH

N-acetyl-S-(2-cyanopropyl)cysteine
(NACPC)

Renal Excretion
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Click to download full resolution via product page

Caption: Metabolic pathways of Methacrylonitrile, showing both toxification and detoxification

routes.

Health Hazards and Clinical Presentation
Exposure to methacrylonitrile can cause severe health effects, which are often delayed.[6] It

is an irritant to the skin, eyes, and mucous membranes.[6] Signs of systemic toxicity are

consistent with cyanide poisoning and include headache, weakness, confusion, nausea,

vomiting, ataxia, tremors, convulsions, and irregular breathing.[2][7][9] High-level exposure can

lead to loss of consciousness and death.[2]

Routes of Exposure

Health Effects
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Caption: Logical flow of health hazards following Methacrylonitrile exposure.

Occupational Exposure Limits
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To minimize the risk of adverse health effects in occupational settings, regulatory bodies have

established exposure limits.

Organization Limit Remarks Reference

NIOSH (REL) 1 ppm (2.7 mg/m³)

10-hour Time-

Weighted Average

(TWA)

[1][7]

ACGIH (TLV) 1 ppm (2.7 mg/m³)
8-hour Time-Weighted

Average (TWA)
[7]

IDLH 4 ppm

Immediately

Dangerous to Life or

Health

[6]

It is critical to note that these limits are for airborne concentrations only. Overexposure can still

occur through skin contact even if air levels are below the established limits.[1][7]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of methacrylonitrile exposure. All

personnel should be trained in emergency procedures, including CPR and the use of a cyanide

antidote kit.[7]

General Principles:

Move the victim to fresh air immediately.[6][10]

Emergency personnel must wear appropriate protective clothing and respiratory equipment

to avoid self-exposure.[6]

Call for immediate medical assistance.[10][11]

If the victim is not breathing, provide artificial respiration (avoiding mouth-to-mouth).[6][10] If

there is no pulse, begin CPR.[6]

Administer 100% oxygen if available.[6]
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Specific First Aid Actions

Exposure Detected

Ensure Scene Safety
(Remove ignition sources,

ventilate area)

Remove Victim to Fresh Air
Wear appropriate PPE

Call for Immediate
Medical Assistance

(e.g., 911 / Poison Center)

Assess Victim
(Breathing? Conscious?)

Inhalation:
Administer 100% Oxygen.

Use Amyl Nitrate if symptoms develop
(per medical direction).

Inhalation

Skin Contact:
Immediately remove all
contaminated clothing.
Wash skin with copious

amounts of soap & water
for at least 15 mins.

Skin Contact

Eye Contact:
Immediately flush eyes with
large amounts of water for

at least 15 mins, lifting
upper and lower eyelids.

Eye Contact

Ingestion:
If victim is conscious and alert,
give 2-4 cups of milk or water.

DO NOT induce vomiting.

Ingestion

Transport to Medical Facility

Click to download full resolution via product page

Caption: Emergency first aid workflow for different routes of Methacrylonitrile exposure.
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Fire and Explosion Hazard Data
Methacrylonitrile is a highly flammable liquid and vapor, posing a significant fire and explosion

risk.[6][10]

Parameter Value Reference

Flash Point 12.2 - 13 °C (54 - 55 °F) [1][5][6]

Lower Explosive Limit (LEL) 2.0 % [6][10]

Upper Explosive Limit (UEL) 6.8 % [6][10]

NFPA 704 Ratings
Health: 4, Flammability: 3,

Instability: 2
[6]

Fire Fighting: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[7][10] Water

spray can be used to cool fire-exposed containers.[7] Vapors are heavier than air and may

travel to an ignition source and flash back.[6][7]

Hazardous Combustion Products: Fire produces poisonous gases, including nitrogen oxides

(NOx) and hydrogen cyanide (HCN).[1][6][7]

Reactivity: The material can undergo violent polymerization at elevated temperatures, which

may cause containers to explode.[1][6]

Handling, Storage, and Personal Protection
8.1 Handling

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8][10]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11][12]

Use only non-sparking tools and explosion-proof equipment.[7][12]

Ground and bond containers during material transfer to prevent static discharge.[7][10][12]
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Avoid contact with skin, eyes, and clothing.[10][11] Wash thoroughly after handling.[10]

8.2 Storage

Store in a cool, dry, dark, and well-ventilated area.[1][7][8] Recommended storage

temperature is 2-8°C.[4]

Keep containers tightly closed.[7][8]

Store separately from incompatible materials such as oxidative reagents, flammable solids,

organic peroxides, and explosives.[1]

Polymerization can be inhibited by adding a stabilizer, such as 50 ppm of hydroquinone

monomethyl ether (MEHQ).[1]

8.3 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical splash goggles and a face shield.[10]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[10]

Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, use

a NIOSH-approved respirator with appropriate cartridges.[10]

Facilities: An eyewash station and emergency shower must be readily available in the

immediate work area.[7][10]

Summary of Experimental Protocols
The toxicological data presented in this guide are derived from various standardized studies.

The methodologies are briefly described here; for complete experimental details, the original

cited research should be consulted.

Acute Oral Toxicity (LD₅₀): Determined through studies involving the oral administration of

methacrylonitrile to various animal models, including rats, mice, and gerbils.[2] A 13-week

study by the National Toxicology Program (NTP) involved administering specified doses
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(e.g., 0, 7.5, 15, 30, 60, or 120 mg/kg for rats) via gavage to F344/N rats and B6C3F1 mice

to observe toxicity and mortality.[3]

Acute Inhalation Toxicity (LC₅₀): Data was obtained from experiments where groups of

animals, such as female Harlan-Wistar rats, were exposed to specific concentrations of

methacrylonitrile vapor for a set duration (e.g., 4 hours or for shorter times at near-

saturated concentrations) to determine the concentration lethal to 50% of the test subjects.

[9]

Human Exposure Studies: Limited studies involved exposing human volunteers to controlled

concentrations of methacrylonitrile (e.g., 2 to 24 ppm) for short durations (e.g., 1 to 10

minutes) to evaluate sensory responses like odor detection and irritation of the eyes, nose,

and throat.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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